Cas no 1538773-03-3 (2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine)

2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine is a heterocyclic amine derivative featuring an imidazopyridine core, a structural motif of interest in medicinal chemistry and drug development. The compound’s fused bicyclic system imparts rigidity and potential for π-stacking interactions, while the primary amine functionality enhances its versatility as a synthetic intermediate. Its well-defined molecular architecture makes it suitable for applications in ligand design, small-molecule probes, and pharmacophore optimization. The imidazopyridine scaffold is known for its bioactivity, suggesting potential utility in targeting neurological or inflammatory pathways. High purity and stability under standard conditions further support its use in research and industrial applications requiring precise molecular frameworks.

2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine structure

1538773-03-3 structure

Product Name:2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine

CAS No:1538773-03-3

MF:C₁₀H₁₃N₃

MW:175.230321645737

CID:5772021

PubChem ID:82598923

Update Time:2025-06-14

2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1750018
- 2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine
- 1538773-03-3
- 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine
- Inchi： 1S/C10H13N3/c1-8(6-11)9-7-13-5-3-2-4-10(13)12-9/h2-5,7-8H,6,11H2,1H3
- InChI Key： KKYNCIJLAMNHSM-UHFFFAOYSA-N
- SMILES： N12C=CC=CC1=NC(=C2)C(C)CN

Computed Properties

Exact Mass: 175.110947427g/mol
Monoisotopic Mass: 175.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 43.3Å²

2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1750018-0.05g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	0.05g	$1129.0	2023-06-03
Enamine	EN300-1750018-0.1g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	0.1g	$1183.0	2023-06-03
Enamine	EN300-1750018-0.25g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	0.25g	$1235.0	2023-06-03
Enamine	EN300-1750018-0.5g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	0.5g	$1289.0	2023-06-03
Enamine	EN300-1750018-1.0g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	1g	$1343.0	2023-06-03
Enamine	EN300-1750018-2.5g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	2.5g	$2631.0	2023-06-03
Enamine	EN300-1750018-5.0g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	5g	$3894.0	2023-06-03
Enamine	EN300-1750018-10.0g	2-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine	1538773-03-3	10g	$5774.0	2023-06-03

2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine Related Literature

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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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Additional information on 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine

Comprehensive Overview of 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine (CAS No. 1538773-03-3): Properties, Applications, and Research Insights

The compound 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine (CAS No. 1538773-03-3) is a structurally unique heterocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an imidazo[1,2-a]pyridine core with a propylamine side chain, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hotspots in modern therapeutics.

One of the key reasons for the growing interest in 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine is its potential application in central nervous system (CNS) disorders. Recent studies suggest its derivatives may modulate neurotransmitter pathways, making it a candidate for treating conditions like anxiety and cognitive impairments. This aligns with the rising global demand for novel neuroactive compounds, as evidenced by frequent searches for "new CNS drug targets" and "imidazo[1,2-a]pyridine derivatives in medicine."

From a synthetic chemistry perspective, the imidazo[1,2-a]pyridine scaffold is prized for its stability and functional group compatibility. The presence of the propan-1-amine moiety further enhances its utility in structure-activity relationship (SAR) studies, allowing researchers to fine-tune pharmacological properties. Laboratories often optimize its synthesis via multicomponent reactions (MCRs), a trending topic in green chemistry due to their atom-economy benefits.

In material science, CAS 1538773-03-3 has shown promise as a building block for organic electronic materials. Its conjugated system and amine functionality enable applications in OLEDs and conductive polymers, addressing the surge in queries about "next-gen organic semiconductors." This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Analytical characterization of 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine typically involves HPLC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds (>98%) for biological assays. Such details are critical for reproducibility—a major concern highlighted in recent AI-driven literature reviews on compound validation.

Environmental and toxicological profiles of this compound remain under investigation, reflecting the broader industry shift toward sustainable chemistry. Preliminary data suggest moderate biodegradability, placing it favorably against persistent pollutants—a key consideration given increasing regulatory scrutiny on chemical sustainability.

Future directions for 1538773-03-3 may include covalent inhibitor design and proteolysis-targeting chimera (PROTAC) development, areas dominating recent patent filings. Its structural flexibility could answer pressing needs in targeted protein degradation strategies, a field exploding in oncological research.

For suppliers and distributors, proper storage of 2-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine under inert atmospheres is recommended to prevent degradation. This practical insight responds to frequent procurement queries about "handling sensitive amines," ensuring safer laboratory practices.